Cas no 52584-70-0 (Pyridinium, 1-heptyl-, chloride)

Pyridinium, 1-heptyl-, chloride structure
52584-70-0 structure
Product Name:Pyridinium, 1-heptyl-, chloride
CAS No:52584-70-0
MF:C12H20ClN
MW:213.74690246582
CID:336142
PubChem ID:12093588
Update Time:2025-04-19

Pyridinium, 1-heptyl-, chloride Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1-heptyl-, chloride
    • 1-heptylpyridin-1-ium,chloride
    • SCHEMBL3912002
    • DTXSID10477426
    • 52584-70-0
    • 1-heptylpyridinium chloride
    • Inchi: 1S/C12H20N.ClH/c1-2-3-4-5-7-10-13-11-8-6-9-12-13;/h6,8-9,11-12H,2-5,7,10H2,1H3;1H/q+1;/p-1
    • InChI Key: HNERUFRCYJJSNN-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+]1(C=CC=CC=1)CCCCCCC

Computed Properties

  • Exact Mass: 213.1284273g/mol
  • Monoisotopic Mass: 213.1284273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 106
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų
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